![molecular formula C13H16N2O2 B3162436 4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid CAS No. 878436-85-2](/img/structure/B3162436.png)
4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid
Overview
Description
The compound “4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid” is a derivative of benzoimidazole, which is a type of organic compound consisting of an aromatic benzene ring fused to an imidazole ring . Benzoimidazoles are known to have a wide range of biological activities and are part of many pharmaceutical drugs .
Chemical Reactions Analysis
The chemical reactions of “4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid” would likely be similar to those of other benzoimidazole derivatives. These compounds are often reactive towards electrophiles due to the electron-rich nature of the imidazole ring .Scientific Research Applications
Synthesis and Characterization
4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid and its derivatives are pivotal in the synthesis of complex molecules due to their unique structural and functional properties. These compounds have been synthesized through various chemical reactions, involving the coupling of benzoic acid derivatives with different amino acids, sulfamoyl, or pyrrole analogues. The synthesized compounds are characterized using techniques such as IR, (1)H NMR, HRMS, and UV-vis absorption, which help in determining their structural and spectral properties. This detailed characterization lays the foundation for understanding their reactivity and potential applications in various fields of scientific research (Abd El-Meguid, 2014).
Antimicrobial Activity
The antimicrobial properties of compounds derived from 4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid have been extensively studied. These compounds exhibit significant effectiveness against a range of gram-positive and gram-negative bacteria, as well as fungi. The ability to inhibit microbial growth makes these compounds valuable in the development of new antimicrobial agents, potentially addressing the ongoing challenge of antibiotic resistance. The evaluation of these compounds against various microbial strains highlights their potential in medical and pharmaceutical research, offering pathways to new therapeutic agents (Abd El-Meguid, 2014).
Molecular Hybridization and Drug Design
The concept of molecular hybridization, where multiple pharmacophores are combined into a single molecule, has been applied to derivatives of 4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid. This approach leads to the creation of novel compounds with enhanced biological activities. By attaching different functional groups or moieties to the core benzimidazole structure, researchers can design molecules with targeted properties, such as improved antimicrobial activity or altered pharmacokinetics. This strategy is instrumental in the field of drug design, enabling the development of more effective and specific therapeutic agents (Addla et al., 2012).
Corrosion Inhibition
The derivatives of 4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid have shown potential as corrosion inhibitors, particularly in acidic environments. The ability of these compounds to form protective layers on metal surfaces can significantly reduce the rate of corrosion, which is crucial in extending the lifespan of metal structures and components in industrial applications. The study of these compounds as corrosion inhibitors not only contributes to the field of materials science but also opens up new avenues for the development of environmentally friendly and efficient corrosion protection methods (Resen et al., 2020).
Mechanism of Action
Mode of Action
Without specific information on the compound’s targets, it’s challenging to detail its mode of action. Based on its structural similarity to other benzimidazole derivatives, it might bind to its targets, causing conformational changes that affect the target’s function .
Biochemical Pathways
Benzimidazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple pathways .
Future Directions
The future directions for research on “4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid” would likely involve further exploration of its potential biological activities. Benzoimidazole derivatives are a rich source of biologically active compounds, and there is ongoing interest in developing new drugs based on this scaffold .
properties
IUPAC Name |
4-(1-ethylbenzimidazol-2-yl)butanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-2-15-11-7-4-3-6-10(11)14-12(15)8-5-9-13(16)17/h3-4,6-7H,2,5,8-9H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWGBWXFMJJEGAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1CCCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Ethyl-1H-benzoimidazol-2-yl)-butyric acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.